Ethyl 4-(2-((5-(4-ethoxybenzamido)-1,3,4-thiadiazol-2-yl)thio)acetamido)benzoate

• IUPAC Name: ethyl 4-[[2-[[5-[(4-ethoxybenzoyl)amino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetyl]amino]benzoate
• InChI: InChI=1S/C22H22N4O5S2/c1-3-30-17-11-7-14(8-12-17)19(28)24-21-25-26-22(33-21)32-13-18(27)23-16-9-5-15(6-10-16)20(29)31-4-2/h5-12H,3-4,13H2,1-2H3,(H,23,27)(H,24,25,28)
• InChI Key: CCESQDSWKJFIQI-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)NC2=NN=C(S2)SCC(=O)NC3=CC=C(C=C3)C(=O)OCC
• Molecular Formula: C22H22N4O5S2
• Molecular Weight: 486.6 g/mol

Description

Ethyl 4-(2-((5-(4-ethoxybenzamido)-1,3,4-thiadiazol-2-yl)thio)acetamido)benzoate is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. The compound has been synthesized through various methods and has been studied for its mechanism of action, biochemical and physiological effects, and limitations for lab experiments.

Scientific Research Applications

Cytotoxic Agents

1,3,4-Thiadiazole derivatives have been designed, synthesized, and evaluated for their in vitro antitumor activities. These compounds demonstrated significant inhibitory effects on various human tumor cell lines, suggesting potential applications in cancer research and therapy. The cytotoxic activity of these derivatives, such as those explored by Almasirad et al. (2016), often occurs via apoptosis, indicating their relevance in studying cancer cell death mechanisms (Almasirad et al., 2016).

Antimicrobial Activities

Several studies have synthesized and characterized derivatives of thiadiazole and benzothiazole, assessing their antimicrobial efficacy against a range of bacteria and fungi. The research indicates that these compounds can serve as potent antimicrobial agents, with some demonstrating superior activity compared to traditional drugs. This highlights their potential in developing new antimicrobial therapies to combat resistant strains of microorganisms (Mohamed et al., 2012).

Antiparasitic and Insecticidal Effects

Compounds related to ethyl 4-(2-((5-(4-ethoxybenzamido)-1,3,4-thiadiazol-2-yl)thio)acetamido)benzoate have shown promising antiparasitic and insecticidal activities. For instance, derivatives have demonstrated significant anticoccidial activity, offering potential applications in controlling parasitic diseases in livestock and potentially humans. Furthermore, innovative heterocycles incorporating a thiadiazole moiety have been assessed against agricultural pests like the cotton leafworm, highlighting their potential in pest management strategies (Rogers et al., 1964; Fadda et al., 2017).